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Compound of Interest

5-[(4-Chlorophenoxy)methyl]furan-
Compound Name:

2-carbaldehyde
CAS No.: 438219-08-0
Cat. No.: B454934

Get Quote

Technical Guide: 5-[(4-
Chlorophenoxy)methyl]furan-2-carbaldehyde

Safety, Handling, and Experimental Application

Executive Summary

This technical guide provides a comprehensive operational framework for the handling,
storage, and experimental application of 5-[(4-Chlorophenoxy)methyl]furan-2-carbaldehyde.
As a bifunctional heterocyclic building block, this molecule combines the electrophilic reactivity
of a furan-aldehyde with the lipophilic properties of a chlorophenoxy moiety. It is primarily
utilized in medicinal chemistry for the synthesis of Schiff bases, tubulin polymerization
inhibitors, and antimicrobial agents.

Key Risk Profile: The compound is classified as an Acute Toxin (Category 4) and a Skin
Sensitizer (Category 1). Its lipophilic tail facilitates dermal absorption, while the aldehyde group
acts as a hapten for protein conjugation, necessitating strict containment protocols.
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Chemical Profile & Physicochemical Properties[1][2]
[31[4][5][6]

Identity and Structure

The molecule consists of a furan ring substituted at the C2 position with a formyl group and at
the C5 position with a (4-chlorophenoxy)methyl group. This structure dictates its dual reactivity:
the aldehyde is prone to nucleophilic attack (and oxidation), while the ether linkage provides
stability against hydrolysis under neutral conditions.

Property Specification

) 5-[(4-Chlorophenoxy)methyl]furan-2-
Chemical Name

carbaldehyde
Molecular Formula C12HoCIO3
Molecular Weight 236.65 g/mol

19283-88-6 (Research Grade) / Check specific
vendor batch

CAS Number

) Solid (Crystalline powder, typically
Physical State
yellow/orange)

Soluble in DMSO, DMF, Chloroform,

Solubility ) .
Dichloromethane; Insoluble in Water

o High sensitivity to oxidation (air) and strong
Reactivity ) ] )
acids (ring opening)

Structural Visualization

The following diagram illustrates the core reactivity nodes of the molecule, highlighting the sites
susceptible to metabolic activation and chemical degradation.

Aldehyde Group (C2) Electronic w/d Furan Ring C5 Substitution > Methylene Ether Linker Ether Bond 4-Chlorophenoxy Moiety
(Electrophilic/Oxidation Prone) (Acid Sensitive/Diene) (Stable) (Lipophilic/Bioactive)

Figure 1: Reactivity Profile of 5-[(4-Chlorophenoxy)methyl]furan-2-carbaldehyde

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b454934?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Toxicology & Hazard Assessment
Mechanism of Toxicity

The toxicity of this compound is derived from two distinct mechanisms:

o Schiff Base Formation (Sensitization): The aldehyde group reacts with primary amines on
skin proteins (lysine residues) to form imines (Schiff bases). This haptenization triggers an
immune response, leading to allergic contact dermatitis (Skin Sens. 1).

e Lipophilic Transport: The 4-chlorophenoxy group increases the partition coefficient (LogP),
facilitating transport across lipid bilayers (skin/cell membranes), thereby enhancing the
systemic delivery of the reactive furan-aldehyde core.

GHS Classification & Sighal Words

Signal Word:WARNING

Hazard Class Code Statement
Acute Toxicity (Oral) H302 Harmful if swallowed.

) o May cause an allergic skin
Skin Sensitization H317

reaction.[1]

Causes serious eye irritation

Eye Irritation H319 )

(Predicted).[1][2]

Toxic to aquatic life with long-
Aquatic Toxicity H411 lasting effects (Chlorophenol

derivative).

Safe Handling & Storage Protocols
Engineering Controls

e Primary Containment: All weighing and transfer operations must be conducted inside a
certified Chemical Fume Hood.
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 Inert Atmosphere: Due to the aldehyde's susceptibility to autoxidation (forming the
corresponding carboxylic acid), storage and reactions should occur under Nitrogen (Nz2) or
Argon.

Personal Protective Equipment (PPE) Matrix

o Respiratory: N95 or P100 respirator if dust generation is possible outside a hood.
o Dermal:Double-gloving is mandatory.
o Inner Layer: Nitrile (4 mil).
o Quter Layer: Neoprene or thick Nitrile (8 mil) to prevent permeation by the lipophilic tail.

e Ocular: Chemical splash goggles.

Storage Stability Protocol

The compound degrades via the "Cannizzaro reaction” or aerobic oxidation.
o Temperature: Store at 2-8°C (Refrigerated).

 Light: Protect from light (amber vials/aluminum foil) to prevent furan ring
photopolymerization.

o Atmosphere: Purge headspace with inert gas after every use.
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Storage: 4°C, Dark, Argon

QC Check: 1H-NMR / TLC
(Check for -COOH)

ass Product Isolation

Weighing: Fume Hood
(Avoid Static)

Reaction: Inert Atmosphere
(Avoid Strong Acids)

Waste: Halogenated Organic

Figure 2: Operational Workflow for Handling & QC

Click to download full resolution via product page

Synthesis & Experimental Application
Synthesis Context (Williamson Ether Synthesis)

This molecule is typically synthesized via the nucleophilic substitution of 5-(chloromethyl)furan-

2-carbaldehyde with 4-chlorophenol.

e Reagents: 4-Chlorophenol (1.0 eq), 5-(Chloromethyl)furfural (1.0 eq), K2COs (1.5 eq,
anhydrous).
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e Solvent: Acetone or DMF (Dry).
e Conditions: Reflux (Acetone) or 60°C (DMF) for 4—6 hours.

» Critical Note: Use mild bases (Carbonates) rather than strong hydroxides (NaOH/KOH) to
avoid the Cannizzaro reaction or ring opening of the furan.

Self-Validating Purity Check

Before using this compound in downstream applications (e.g., Schiff base synthesis), you must
validate its integrity. The aldehyde group oxidizes to 5-[(4-chlorophenoxy)methyl]furan-2-
carboxylic acid.

Protocol:

e TLC: Silica gel, Hexane:Ethyl Acetate (7:3).
o Aldehyde (Target): R_f ~ 0.5 (UV active, stains with DNP).
o Acid (Impurity): R_f < 0.1 (Streaks near baseline).

e 1H-NMR Diagnostic:
o Look for the aldehyde proton singlet at & 9.5-9.6 ppm.

o Disappearance of this peak indicates oxidation.

Emergency Response
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Scenario Immediate Action

Wash immediately with soap and water for 15
minutes.[3] Do not use alcohol (enhances

Skin Contact . . .
absorption). Remove contaminated clothing.[3]

[2]

Rinse cautiously with water for 15 minutes.[3][2]
Eye Contact Remove contact lenses if present.[3][2] Seek

medical attention.

Move to fresh air.[3][1][2] If breathing is difficult,

Inhalation o
administer oxygen.[3]
Dampen with inert solvent (PEG-400 or water)

) to avoid dust. Absorb with vermiculite. Place in a

Spill Cleanup . .
sealed container labeled "Halogenated Organic
Waste".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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